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Compound of Interest

Compound Name: MMV688845

Cat. No.: B10779191

Application Notes and Protocols for MMV688845

Introduction

MMV688845 is a synthetic phenylalanine amide that acts as a potent inhibitor of the RNA
polymerase RpoB subunit in Mycobacterium tuberculosis and shows significant bactericidal
activity against the Mycobacterium abscessus complex.[1][2][3] Its distinct binding site from
rifamycins makes it a valuable compound for research and development of new anti-
mycobacterial therapies.[2][3] Proper preparation and storage of MMV688845 stock solutions
are critical for ensuring experimental reproducibility and maintaining the compound's integrity.
These application notes provide detailed protocols for the solubilization and storage of
MMV688845 for use in various research applications.

Physicochemical Properties and Solubility

While detailed physicochemical data for MMV688845 is not extensively published, based on its
chemical class and usage in preclinical studies, key information for handling has been
compiled. The compound is a hydrophobic molecule, necessitating the use of organic solvents
for creating stock solutions.
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Property Data /| Recommendation Source | Rationale
It is critical to use the
) Not explicitly available in molecular weight provided by
Molecular Weight

search results

the supplier for accurate molar

concentration calculations.

Recommended Solvent

Dimethyl sulfoxide (DMSO)

DMSO has been successfully
used to prepare stock
solutions for HPLC-MS
analysis and is a common
solvent for similar hydrophobic

compounds.[2][4]

Observed Solubility

At least 1 mg/mL in DMSO

A concentration of 1 mg/mL in
DMSO has been used for
creating standards for

analytical purposes.[2]

Aqueous Solubility

Poor

The formulation for in vivo
studies using co-solvents (N,N-
dimethylacetamide,
polyethylene glycol 300)
suggests low aqueous
solubility.[2] Direct dissolution
in agueous buffers is not
recommended for primary

stocks.

Typical Stock Conc.

1-10 mM in 100% DMSO

Standard practice for small
molecule inhibitors. A 100X
stock solution was mentioned
for in vitro assays, suggesting
that working concentrations
are achieved by dilution from a
concentrated stock.[5] Higher
concentrations (e.g., 50-100
mM) may be possible

depending on solubility.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM MMV688845 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MMV688845. It is
essential to use high-purity, anhydrous DMSO to ensure the stability of the compound.

Materials:

 MMV688845 powder

e Anhydrous, sterile dimethyl sulfoxide (DMSO)
» Sterile microcentrifuge tubes or cryogenic vials
o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

Procedure:

o Determine Mass: Calculate the mass of MMV688845 powder required to prepare the desired
volume of a 10 mM stock solution. Use the molecular weight (MW) provided by the
compound supplier.

o Formula: Mass (mg) = 10 mM * MW ( g/mol ) * Volume (L)

o Example: For 1 mL (0.001 L) of a 10 mM solution of a compound with MW = 450 g/mol :
Mass = 10 * 450 * 0.001 = 4.5 mg

e Weigh Compound: Carefully weigh the calculated amount of MMV688845 powder in a sterile
microcentrifuge tube.

o Add Solvent: Add the appropriate volume of anhydrous DMSO to the tube containing the
compound.
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» Dissolve Compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary, but avoid excessive heat.[6]

» Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile cryogenic vials or

microcentrifuge tubes.[7]

o Label and Store: Clearly label all aliquots with the compound name, concentration, solvent,

and date of preparation. Store immediately at -20°C or -80°C for long-term stability.

Protocol 2: Storage and Handling of MMV688845 Stock

Solutions

Proper storage is crucial to maintain the activity of MMV688845.

Storage Conditions:

Parameter Recommendation
Temperature Long-term: -80°C. Short-term (weeks): -20°C.[7]
Store protected from light, for example, by using
] amber vials or by placing tubes in a light-
Light

blocking container. Many organic compounds

are light-sensitive.

Freeze-Thaw

Minimize freeze-thaw cycles. Aliquoting into

single-use volumes is highly recommended.

Working Dilutions

Prepare fresh working dilutions in culture media
or aqueous buffers from the frozen stock
solution on the day of the experiment. Due to
the potential for instability and precipitation of
hydrophobic compounds in agueous solutions,

do not store working dilutions.[8][9]

Handling Recommendations:
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When retrieving an aliquot from the freezer, allow it to thaw completely at room temperature.

Briefly centrifuge the vial to collect the solution at the bottom before opening.

Once thawed, keep the stock solution on ice while preparing dilutions.

Avoid introducing contaminants into the stock solution by using sterile techniques.

Visualizations
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Workflow for MMV688845 Stock Solution Preparation

Preparation

1. Weigh MMV688845 Powder

'

2. Add Anhydrous DMSO

'

3. Vortex to Dissolve
(Gentle warming if needed)

Storage

4. Aliquot into Single-Use Vials

i

5. Store at -20°C or -80°C
(Protect from light)

Click to download full resolution via product page

Caption: Workflow for preparing and storing MMV688845 stock solutions.
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MMV688845 Storage and Handling Logic
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Caption: Logic for the proper storage and handling of MMV688845 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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